![molecular formula C18H16N2O3 B2787268 (E)-6-methoxy-3-(1-(2-phenylhydrazono)ethyl)-2H-chromen-2-one CAS No. 1273551-97-5](/img/structure/B2787268.png)
(E)-6-methoxy-3-(1-(2-phenylhydrazono)ethyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(E)-6-methoxy-3-(1-(2-phenylhydrazono)ethyl)-2H-chromen-2-one” belongs to a class of organic compounds known as hydrazones . Hydrazones are characterized by a carbon-nitrogen double bond where the nitrogen is also bonded to a hydrazine group. The “chromen-2-one” part of the name suggests that this compound also contains a chromone, a heterocyclic compound with a benzopyran backbone .
Molecular Structure Analysis
The molecular structure of this compound would likely show conjugation between the chromone and hydrazone moieties, which could have interesting effects on its chemical properties .Chemical Reactions Analysis
Hydrazones are known to undergo tautomerization, a type of isomerization where protons shift from one atom to another . They can also participate in various other reactions, such as oxidation and reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a hydrazone could increase its polarity, while the chromone moiety could contribute to its aromaticity .Scientific Research Applications
Optical Characterization and Photoluminescence Properties
This compound has been studied for its optical properties . Intramolecular charge transfer (ICT) effects are responsible for the photoluminescent properties of coumarins, a class of compounds that includes this one . By modulating ICT, optical properties with different applications can be obtained . The UV-Vis data were in the 295–428 nm range . The emission depends on the substituent in position C-7 bearing electron-donating groups .
Synthesis of Bioactive Phenolic Diterpenes
The compound is a potential intermediate for the preparation of bioactive phenolic diterpenes . These compounds have been isolated from various natural sources and have shown significant antimicrobial and anthelmintic activity .
Crystal Structure Analysis
The crystal structure of similar compounds has been studied . Such studies can provide valuable insights into the properties and potential applications of the compound.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various targets such as egfr tyrosine kinase .
Mode of Action
It is known that similar compounds can form hydrogen bonds with one or more amino acid residues in the active pocket of their target proteins .
Biochemical Pathways
Similar compounds have been found to exhibit antimicrobial and anticancer activities, suggesting that they may affect pathways related to these biological processes.
Result of Action
Similar compounds have been found to exhibit excellent antifungal activities and anticancer efficacy .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, in the solid state, an increase in fluorescence is shown due to an aggregation-induced emission (AIE) effect given by the rotational restraints and stacking in the crystal . Furthermore, the compound has been used as a corrosion inhibitor for zinc in hydrochloric acid , suggesting that its action, efficacy, and stability can be influenced by the chemical environment.
Future Directions
properties
IUPAC Name |
3-[(E)-N-anilino-C-methylcarbonimidoyl]-6-methoxychromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c1-12(19-20-14-6-4-3-5-7-14)16-11-13-10-15(22-2)8-9-17(13)23-18(16)21/h3-11,20H,1-2H3/b19-12+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJVPBNWXGUDBPN-XDHOZWIPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC1=CC=CC=C1)C2=CC3=C(C=CC(=C3)OC)OC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC1=CC=CC=C1)/C2=CC3=C(C=CC(=C3)OC)OC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-6-methoxy-3-(1-(2-phenylhydrazono)ethyl)-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.